Cas no 2680774-02-9 (2-(4-Bromophenyl)-1-acetamido-2-methylcyclopropane-1-carboxylic acid)

• Product Name: 2-(4-Bromophenyl)-1-acetamido-2-methylcyclopropane-1-carboxylic acid
• CAS No: 2680774-02-9
• MF: C₁₃H₁₄BrNO₃
• MW: 312.159162998199
• CID: 5634582
• PubChem ID: 165929819
• Update Time: 2025-05-24

2-(4-Bromophenyl)-1-acetamido-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-1-acetamido-2-methylcyclopropane-1-carboxylic acid
• EN300-28292364
• 2680774-02-9
• 2-(4-Bromophenyl)-1-acetamido-2-methylcyclopropane-1-carboxylic acid

• Inchi： 1S/C13H14BrNO3/c1-8(16)15-13(11(17)18)7-12(13,2)9-3-5-10(14)6-4-9/h3-6H,7H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key： SJFNQDVXYGAJRV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C)CC1(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 311.01571g/mol
• Monoisotopic Mass: 311.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(4-Bromophenyl)-1-acetamido-2-methylcyclopropane-1-carboxylic acid

Introduction to 2-(4-Bromophenyl)-1-acetamido-2-methylcyclopropane-1-carboxylic acid (CAS No. 2680774-02-9)

2-(4-Bromophenyl)-1-acetamido-2-methylcyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680774-02-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituent, which is known for its unique structural properties and potential biological activities. The presence of an acetamido group and a brominated phenyl ring further enhances its chemical diversity, making it a valuable scaffold for the development of novel therapeutic agents.

The cyclopropane ring in this molecule is particularly noteworthy due to its strained three-membered structure, which can influence the compound's reactivity and interactions with biological targets. Cyclopropanes are often employed in medicinal chemistry due to their ability to introduce conformational constraints, thereby modulating the binding affinity and selectivity of drug candidates. The incorporation of a bromophenyl group at the 4-position adds another layer of complexity, as bromine atoms are known to participate in various chemical transformations and can serve as handles for further functionalization.

The acetamido group (NHCOCH₃) is another key feature of this compound, which not only contributes to its molecular weight but also influences its solubility and metabolic stability. This moiety is commonly found in many pharmacologically active compounds, where it serves as a protective group for amine functionalities or as an anchor for further derivatization. The combination of these structural elements makes 2-(4-Bromophenyl)-1-acetamido-2-methylcyclopropane-1-carboxylic acid a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between this compound and biological targets. Studies have suggested that the strained geometry of the cyclopropane ring can effectively engage with specific pockets on enzymes or receptors, leading to high binding affinity. Additionally, the electronic properties of the bromophenyl group may modulate the compound's interaction with biological systems, potentially influencing its pharmacological effects.

In the realm of medicinal chemistry, the synthesis of analogs derived from 2-(4-Bromophenyl)-1-acetamido-2-methylcyclopropane-1-carboxylic acid has been explored as a strategy to optimize drug-like properties. Researchers have demonstrated that subtle modifications to the substituents on the cyclopropane ring or the phenyl ring can significantly alter the compound's biological activity. For instance, replacing the bromine atom with other halogens or introducing different acyl groups has been shown to tune the pharmacokinetic profile and target specificity.

One particularly intriguing aspect of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. The unique structural features of 2-(4-Bromophenyl)-1-acetamido-2-methylcyclopropane-1-carboxylic acid make it an attractive starting point for designing molecules that can selectively inhibit aberrant kinase activity. Preliminary studies have shown that derivatives of this compound exhibit promising inhibitory effects on certain kinases, suggesting their therapeutic potential.

Furthermore, the acetamido group in this molecule can be exploited for prodrug design strategies. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving bioavailability or reducing toxicity. By leveraging the stability of the acetamido group under physiological conditions but its susceptibility to enzymatic hydrolysis, researchers can develop prodrugs that release active therapeutic agents at targeted sites or times.

The synthesis of 2-(4-Bromophenyl)-1-acetamido-2-methylcyclopropane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions to form the cyclopropane core, followed by functional group transformations such as bromination and acetylation. Advances in synthetic methodologies have made it possible to produce this compound on scales suitable for both research and industrial applications.

In conclusion, 2-(4-Bromophenyl)-1-acetamido-2-methylcyclopropane-1-carboxylic acid (CAS No. 2680774-02-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and structural motifs makes it a valuable scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in pharmaceutical chemistry for years to come.